2-[(5-Bromo-2-thienyl)carbonyl]benzenecarboxylic acid

• CAS RN: 7243-15-4
• Molecular Formula: C12H7BrO3S
• Molecular Weight: 311.15 g/mol
• IUPAC Name: 2-(5-bromothiophene-2-carbonyl)benzoic acid
• InChI: InChI=1S/C12H7BrO3S/c13-10-6-5-9(17-10)11(14)7-3-1-2-4-8(7)12(15)16/h1-6H,(H,15,16)
• InChI Key: HFCZZSSOPUJNQH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)C2=CC=C(S2)Br)C(=O)O

Description

2-[(5-Bromo-2-thienyl)carbonyl]benzenecarboxylic acid is a useful research compound. Its molecular formula is C12H7BrO3S and its molecular weight is 311.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.90 g of phthalic anhydride and 3.58 g of aluminum chloride were dissolved in 40 ml of dichloroethane, and 2-bromo-3-methylthiophene was added dropwise to the solution at room temperature. After stirring the solution for 4 hours, the reaction solution was poured into a 1-N hydrochloric acid under cooling with ice, and extracted with chloroform. By purifying the extract by silica gel chromatography (eluent: chloroform, ethyl acetate), 1.70 g of o-(5-bromo-2-thenoyl)benzoic acid was obtained.